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Chemical Structures and Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Suberic anhydride

CAS No.: 10521-06-9

Cat. No.: S1550345

The core difference lies in their functional groups: suberic acid is a dicarboxylic acid, while suberic

anhydride is a cyclic anhydride formed from it.

Property Suberic Acid Suberic Anhydride

IUPAC Name Octanedioic acid [1] [2] Oxonane-2,9-dione [3] [4]

CAS Number 505-48-6 [5] [2] 10521-06-9 [4]

Molecular CsH1404 [1] [5] CsH1203 [4]

Formula

Molecular Weight 174.19 g/mol [5] [2] 156.18 g/mol [4]

Structure HOOC-(CHz)s-COOH Eight-membered ring (Oxonane) with two carbonyl
[1] groups [6] [3]

Melting Point 141-144 °C [1] Not specified in search results

Solubility 2.46 g/L in water [1] Not specified in search results

Synthesis and Analytical Characterization
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A key experimental protocol involves the synthesis of suberic anhydride from suberic acid, and their

distinct infrared (IR) spectra allow for clear identification.

Synthesis of Suberic Anhydride

The synthesis is a two-step process involving the conversion of suberic acid to its diacid chloride, followed

by cyclization [6]. The following workflow visualizes this experimental protocol:

Suberic Acid Step 1: Reaction with SOCl2 Step 2: Reaction with EtsN Suberic Anhydride
1) Heat at 55°C for 2 hours in Et20, 26 hours reflux (1,8-Cyclotetradecanedione)

Click to download full resolution via product page

Diagram of the two-step synthesis of suberic anhydride from suberic acid via an acid chloride intermediate

[6].

Detailed Protocol [6]:

e Step 1: Formation of Acid Chloride. Suberic acid (3 g, 17.2 mmol) is heated with thionyl chloride
(SOCIz, 3.4 mmol) at 55°C for 2 hours. The reaction is continued on a water bath until gas evolution
ceases. Excess SOCIz is removed under vacuum.

e Step 2: Cyclization. The resulting acid chloride is diluted with diethyl ether (200-300 mL). This
solution is added slowly over 26 hours to triethylamine (EtsN, 10-20 mL) in diethyl ether (500-600 mL)
under gentle reflux. After completion, the solution is decanted, washed with dilute HCI and water,
dried over MgSOa, and the solvent is distilled off.

IR Spectroscopy Characterization

Infrared spectroscopy is a definitive method for distinguishing the carboxylic acid from the anhydride. Their

characteristic carbonyl (C=0) stretching vibrations are summarized below.
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Absorption Range

Compound Vibration Mode Band Intensity
(cm™)
Suberic Symmetric C=0 stretch 1815-1825 [7] Strong [7]
Anhydride (vip)
Asymmetric C=0 stretch  1745-1755 [7] Weaker [7]
(Vop)
Suberic Acid Carbonyl C=0 stretch Information not in search Information not in search
results results

Applications and Biological Relevance

The compounds serve different purposes in research and industry, and suberic acid also has biological

significance.
Area Suberic Acid Suberic Anhydride
Industrial & Cross-linking agent in polymers [5]; used in Intermediate in organic
Research drug syntheses and plastics [1]; preparation of synthesis, e.g., for
Applications reduction-sensitive micelles [5] macrocyclic ketones [6]
Biological & Dicarboxylic acid excreted in urine; studied as No biological role mentioned
Medical Context a potential biomarker for conditions like autism in search results

spectrum disorder [6] [5]

Key Technical Insights

e Synthetic Utility: The synthesis of suberic anhydride is a classic example of cyclization. The high-
dilution conditions during the cyclization step are crucial to favor the formation of the cyclic anhydride
over linear polymers [6].

¢ Analytical Fingerprint: The two sharp carbonyl stretches in the IR spectrum are a definitive
fingerprint for the anhydride functional group, making it easily distinguishable from the single, broader
carbonyl stretch of the carboxylic acid [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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